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3-Cyclobutene-1,2-dione, 3-

hydroxy-, sodium salt

Cat. No.: B191899 Get Quote

Disclaimer: Detailed experimental data from Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC) specifically for sodium squarate is not readily available in publicly

accessible scientific literature. This guide provides a comprehensive overview based on the

general principles of thermal analysis, data from related metal squarates, and established

protocols for organic salts. The quantitative data and decomposition pathways presented are

illustrative and intended to serve as a framework for future experimental investigation.

Introduction
Sodium squarate (Na₂C₄O₄) is the disodium salt of squaric acid. Its unique electronic and

structural properties make it a subject of interest in materials science and coordination

chemistry. Understanding the thermal stability and decomposition profile of sodium squarate is

crucial for its application in environments where it may be subjected to elevated temperatures.

This technical guide outlines the expected thermal behavior of sodium squarate and provides

standardized methodologies for its analysis.

Expected Thermal Stability
Based on available information, sodium squarate is a thermally stable compound. It is reported

to decompose at temperatures exceeding 300°C. The high thermal stability can be attributed to

the resonance stabilization of the squarate dianion and the ionic nature of the sodium-oxygen

bonds.
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Thermal Analysis Methodologies
The primary techniques for evaluating the thermal stability and decomposition of solids are

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

3.1. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. This technique is used to determine decomposition temperatures, the

number of decomposition steps, and the residual mass.

3.2. Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of

temperature. It provides information on thermal events such as melting, crystallization, and

decomposition, including the enthalpy changes associated with these processes.

Experimental Protocols
Detailed experimental protocols are essential for obtaining reproducible and accurate thermal

analysis data. The following are generalized procedures for the TGA and DSC analysis of

sodium squarate.

4.1. Thermogravimetric Analysis (TGA) Protocol

Instrument: A calibrated thermogravimetric analyzer.

Sample Preparation: A small sample mass, typically 5-10 mg, of finely ground sodium

squarate is used to ensure uniform heat distribution.

Crucible: The sample is placed in an inert crucible, commonly made of alumina (Al₂O₃) or

platinum.

Atmosphere: The experiment is typically conducted under an inert atmosphere, such as

nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative

decomposition.

Temperature Program:
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Initial Temperature: Ambient temperature (e.g., 25°C).

Heating Rate: A linear heating rate, commonly 10°C/min, is applied. Slower or faster

heating rates can be used to study the kinetics of decomposition.

Final Temperature: The sample is heated to a temperature sufficiently high to ensure

complete decomposition (e.g., 600-800°C).

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the

onset temperature of decomposition, the temperatures of maximum decomposition rate

(from the derivative of the TGA curve, DTG), and the percentage of mass loss at each step.

4.2. Differential Scanning Calorimetry (DSC) Protocol

Instrument: A calibrated differential scanning calorimeter.

Sample Preparation: A small sample mass, typically 2-5 mg, of finely ground sodium

squarate is weighed into an aluminum or platinum crucible.

Crucible: The crucible is hermetically sealed or has a pinhole lid to control the atmosphere

and pressure during the experiment. An empty, sealed crucible is used as a reference.

Atmosphere: The DSC cell is purged with an inert gas, such as nitrogen, at a constant flow

rate (e.g., 20-50 mL/min).

Temperature Program:

Initial Temperature: Ambient temperature (e.g., 25°C).

Heating Rate: A constant heating rate, typically 10°C/min, is used.

Final Temperature: The sample is heated through its decomposition range, as determined

by TGA.

Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to identify

endothermic or exothermic peaks associated with decomposition. The onset temperature,

peak temperature, and enthalpy of decomposition (ΔHdecomp) are determined by

integrating the peak area.
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Illustrative Data Presentation
The following tables summarize hypothetical quantitative data for the thermal decomposition of

anhydrous sodium squarate based on typical results observed for other metal squarates and

organic salts. This data is for illustrative purposes only and must be confirmed by experimental

analysis.

Table 1: Illustrative Thermogravimetric Analysis (TGA) Data for Sodium Squarate

Parameter Illustrative Value Description

Onset Decomposition Temp.

(Tonset)
~ 320°C

The temperature at which

significant mass loss begins.

Peak Decomposition Temp.

(Tpeak)
~ 350°C

The temperature of the

maximum rate of mass loss for

the main step.

Decomposition Step 1 320 - 400°C
Temperature range for the

primary decomposition.

Mass Loss Step 1 ~ 45 - 55 %

Corresponds to the loss of

organic components (CO,

CO₂).

Final Residue at 800°C ~ 40 - 50 %

Expected to be sodium

carbonate (Na₂CO₃) or sodium

oxide (Na₂O).

Table 2: Illustrative Differential Scanning Calorimetry (DSC) Data for Sodium Squarate
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Parameter Illustrative Value Description

Decomposition Peak Type Exothermic
The decomposition process is

expected to release heat.

Onset Temperature (Tonset) ~ 320°C

The temperature at which the

exothermic decomposition

begins.

Peak Temperature (Tpeak) ~ 355°C

The temperature of the

maximum heat flow during

decomposition.

Enthalpy of Decomposition

(ΔHdecomp)
-150 to -250 J/g

The heat released during the

decomposition process.

(Negative sign indicates

exothermic).

Decomposition Pathway
The thermal decomposition of metal squarates often proceeds via the breakdown of the

squarate ring. For silver squarate, the products are silver particles, a carbonaceous residue,

and gaseous CO and CO₂.[1] Copper(II) squarate decomposes in a stepwise manner, also

producing CO₂.[2] Based on these examples, a plausible decomposition pathway for sodium

squarate in an inert atmosphere is proposed below.

The initial decomposition is expected to involve the fragmentation of the squarate anion to form

sodium carbonate and carbon monoxide. At higher temperatures, sodium carbonate can further

decompose to sodium oxide and carbon dioxide.

Step 1: Na₂C₄O₄(s) → Na₂CO₃(s) + 3CO(g)

Step 2 (at higher temperatures): Na₂CO₃(s) → Na₂O(s) + CO₂(g)

Visualizations
7.1. Experimental Workflows
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Sample Preparation TGA Instrument Data Analysis

Grind Sodium Squarate Weigh 5-10 mg Place in Alumina Crucible Load CrucibleTransfer Purge with N2 (20-50 mL/min) Heat from 25°C to 800°C at 10°C/min Record Mass vs. TempGenerate Data Analyze TGA/DTG Curves Determine Tonset, Tpeak, % Mass Loss

Sample Preparation DSC Instrument Data Analysis

Grind Sodium Squarate Weigh 2-5 mg Seal in Aluminum Crucible Load Sample & Reference CruciblesTransfer Purge with N2 (20-50 mL/min) Heat from 25°C through Decomposition Record Heat Flow vs. TempGenerate Data Analyze DSC Thermogram Determine Tonset, Tpeak, ΔHdecomp

Sodium Squarate
(Na₂C₄O₄)

Sodium Carbonate
(Na₂CO₃)

 ~320-400°C 

Carbon Monoxide
(CO)

 ~320-400°C 

Sodium Oxide
(Na₂O)

 >800°C (in vacuum) 

Carbon Dioxide
(CO₂)

 >800°C (in vacuum) 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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